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Compound of Interest

Compound Name: Tetrakis(4-nitrophenyl)methane

Cat. No.: B1336605 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is paramount. This guide provides essential safety and

logistical information for the proper disposal of Tetrakis(4-nitrophenyl)methane, a compound

that requires careful handling due to its hazardous properties.

Safety and Hazard Information
Tetrakis(4-nitrophenyl)methane is classified as a hazardous substance. It is harmful if

swallowed, causes skin irritation, and can lead to serious eye irritation.[1][2][3] As with many

nitro compounds, it should be handled with care, recognizing the potential for reactivity.[4][5]

Key Hazard Statements:

H302: Harmful if swallowed[1][2][3]

H315: Causes skin irritation[1][2][3]

H319: Causes serious eye irritation[1][2][3]

H312: Harmful in contact with skin[2]

H332: Harmful if inhaled[2]

H335: May cause respiratory irritation[2]
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Quantitative Data Summary
Property Value Source

Molecular Formula C25H16N4O8 [3]

Molecular Weight 500.4 g/mol [3]

CAS Number 60532-62-9 [1][2]

GHS Hazard Class

Acute Toxicity, Oral (Category

4), Skin Irritation (Category 2),

Eye Irritation (Category 2)

[1][3]

Experimental Protocol for Disposal
The recommended disposal method for Tetrakis(4-nitrophenyl)methane is through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not

discharge this chemical into sewer systems or contaminate water, foodstuffs, feed, or seed.[1]

The following steps outline the procedure for preparing this chemical for disposal by a certified

waste management service.

Step 1: Personal Protective Equipment (PPE)

Always wear appropriate PPE, including a flame-resistant lab coat, chemical-impermeable

gloves (such as neoprene, butyl, or viton), and ANSI Z87.1-compliant safety glasses or

goggles.[2][6][7]

If there is a risk of dust or aerosol formation, use a respirator.[2][5]

Step 2: Waste Collection and Segregation

Collect waste Tetrakis(4-nitrophenyl)methane in a designated, properly labeled, and

closed container.[8][9]

The container should be made of a compatible material and kept in good condition to prevent

leaks.[8][9]
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Do not mix Tetrakis(4-nitrophenyl)methane with other waste streams to avoid incompatible

chemical reactions.[9]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong acids, bases, and oxidizing agents.[6][10]

Step 3: Labeling and Storage

Clearly label the waste container with the words "HAZARDOUS WASTE" and the full

chemical name: "Tetrakis(4-nitrophenyl)methane".[8][9]

Indicate the approximate quantity of the waste.

Store the container in a designated satellite accumulation area, ensuring it is securely closed

except when adding waste.[9]

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[8]

Provide them with the Safety Data Sheet (SDS) for Tetrakis(4-nitrophenyl)methane.

Follow all institutional and regulatory procedures for waste manifest and handover.[11]

Accidental Release Measures:

In case of a spill, evacuate the area and remove all sources of ignition.[1][6]

Avoid generating dust.[2]

Use dry cleanup procedures and collect the material in a suitable, closed container for

disposal.[2]

Prevent the spill from entering drains.[1]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of

Tetrakis(4-nitrophenyl)methane.
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Caption: Workflow for the safe disposal of Tetrakis(4-nitrophenyl)methane.

This comprehensive guide ensures that laboratory professionals can manage and dispose of

Tetrakis(4-nitrophenyl)methane in a manner that is safe, compliant with regulations, and

minimizes environmental impact. Adherence to these procedures is critical for maintaining a

safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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